4-(4-(Fluoromethyl)piperidin-1-yl)benzoic acid
Overview
Description
Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They are one of the most important synthetic medicinal blocks for drug construction . The synthesis of substituted piperidines is an important task of modern organic chemistry .
Biological Activity
Piperidine derivatives have shown significant biological activity . They have been used in the discovery and biological evaluation of potential drugs .
Multicomponent Reactions
Piperidines are involved in multicomponent reactions . These reactions are a type of chemical process in which three or more substances combine to form a product .
Pharmacological Applications
Piperidine derivatives have a wide range of pharmacological applications . They have been used in the treatment of various diseases and conditions .
Cancer Research
Piperidine derivatives have been used in cancer research . For example, a series of N-(piperidine-4-yl) benzamide compounds were synthesized and investigated for their effect against cancer cells .
Chemical Industry
Piperidine derivatives are used in the chemical industry . They are involved in various chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination .
properties
IUPAC Name |
4-[4-(fluoromethyl)piperidin-1-yl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO2/c14-9-10-5-7-15(8-6-10)12-3-1-11(2-4-12)13(16)17/h1-4,10H,5-9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDYAZRSJHHJHKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CF)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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